2-(2,3-Difluoro-phenyl)-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 2-(2,3-difluorophenyl)-3H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C12H7F2N3/c13-8-3-1-2-7(11(8)14)12-16-9-4-5-15-6-10(9)17-12/h1-6H,(H,16,17)
• InChI Key: YHWRNLFLGWSRMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=NC3=C(N2)C=NC=C3
• Molecular Formula: C12H7F2N3
• DSSTOX Substance ID: DTXSID90650715
• Molecular Weight: 231.20 g/mol
• CAS RN: 858935-15-6

Description

2-(2,3-Difluoro-phenyl)-1H-imidazo[4,5-c]pyridine, also known as DFPIP, is an imidazopyridine derivative that has been widely studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, and has been used in numerous lab experiments. In

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Synthesis routes and methods I

Procedure details

Phosphorous pentoxide (24.56 g) was dissolved in methanesulfonic acid (165.8 mL) at 50° C. with stirring. To the solution, 3,4-diaminopyridine (12.3 g, 0—11 moles) and 2,3-difluorobenzoic acid (19.4 g, 0.12 moles) were added. The reaction mixture was heated to 190° C. for 3 hours. The reaction was done three times. The reaction mixtures was cooled to 50° C. and poured into ice with stirring. At this stage, all three batches were combined. The reaction mixture was neutralized by the addition of NaOH with stirring until the pH is 8. Solid material precipitated out of solution, was collected by filtration and air-dried. The final product was re-crystallized from ethanol/water twice to yield 36 g of 2-(2,3-difluorophenyl)-3H-imidazo[4,5-c]pyridine. 1H 300 Mhz (CD3OD) sigma 7.3-7.42 (m, 1p); 7.43-7.58 (m, 1p); 7.70 (d, 1p); 8.0 (m, 1p); 8.34 (d, 1p); and 8.95 (s, 1p). LC/MS data M/z=232.

Synthesis routes and methods II

Procedure details

Following the above taught procedure and substituting 2-fluorobenzoic acid in place of 2,3-difluorobenzoic acid, the compound 2-(2-fluorophenyl)-3H-imidazo[4,5-c]pyridine can be prepared.